Cas no 4038-50-0 (2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-)

4038-50-0 structure
Product name:2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-
2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-
- 5-(3-methylbutyl)pyrimidine-2,4,6-triamine
- NSC-212002
- NSC212002
- DTXSID30309452
- 4038-50-0
-
- Inchi: InChI=1S/C9H17N5/c1-5(2)3-4-6-7(10)13-9(12)14-8(6)11/h5H,3-4H2,1-2H3,(H6,10,11,12,13,14)
- InChI Key: QFIPQIKUKFISPM-UHFFFAOYSA-N
- SMILES: CC(CCC1C(N)=NC(N)=NC=1N)C
Computed Properties
- Exact Mass: 195.14861
- Monoisotopic Mass: 195.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 103.84
2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)- Related Literature
-
Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
-
Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
-
May C. Copsey,Tristram Chivers Dalton Trans., 2006, 4114-4123
-
5. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
4038-50-0 (2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-) Related Products
- 357268-80-5(N'-(2-methoxyphenyl)-N-(2-methylpropyl)ethanediamide)
- 1806145-50-5(6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine)
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 896280-92-5(N-(3-methoxypropyl)-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
- 2138114-42-6(2-(piperidin-1-yl)benzaldehyde hydrochloride)
- 514216-44-5(4,5-Dichloro-2-methylpyridine)
- 2639411-78-0(6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)
- 922874-25-7(1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea)
- 2643368-51-6(Benzaldehyde, 3-ethoxy-5-methyl-)
- 2649046-40-0(1-Bromo-4-(isocyanatomethyl)-2-methylbenzene)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent
